(5Z,11alpha,13E,15S)-11,15-Dihydroxy-16,16-dimethyl-9-oxoprosta-5,13-dien-1-oic acid

• CAS No.: 51210-90-3
• Molecular Formula: C22H36O5
• Molecular Weight: 380.5 g/mol
• IUPAC Name: (Z)-7-[(1R,2R,3R)-3-hydroxy-2-[(E,3S)-3-hydroxy-4,4-dimethyloct-1-enyl]-5-oxocyclopentyl]hept-5-enoic acid
• InChI: InChI=1S/C22H36O5/c1-4-5-14-22(2,3)20(25)13-12-17-16(18(23)15-19(17)24)10-8-6-7-9-11-21(26)27/h6,8,12-13,16-17,19-20,24-25H,4-5,7,9-11,14-15H2,1-3H3,(H,26,27)/b8-6-,13-12+/t16-,17-,19-,20+/m1/s1
• InChI Key: QAOBBBBDJSWHMU-WRRZHOPFSA-N
• Isomeric SMILES: CCCCC(C)(C)[C@H](/C=C/[C@H]1[C@@H](CC(=O)[C@@H]1C/C=C\CCCC(=O)O)O)O
• Canonical SMILES: CCCCC(C)(C)C(C=CC1C(CC(=O)C1CC=CCCCC(=O)O)O)O

Description

Chemical Identity and Structural Characterization

Systematic Nomenclature and IUPAC Conventions

The compound adheres to IUPAC nomenclature rules, with its systematic name reflecting its stereochemical and functional features. The full name (5Z,11α,13E,15S)-11,15-dihydroxy-16,16-dimethyl-9-oxoprosta-5,13-dien-1-oic acid specifies:

• Positional descriptors : 5Z (cis double bond at C5–C6), 13E (trans double bond at C13–C14), and 15S (S-configuration at C15).
• Functional groups : A 9-keto group, hydroxyl groups at C11 (α-configuration) and C15, and a carboxylic acid at C1.
• Substituents : Two methyl groups at C16, replacing the hydrogen atoms in native PGE₂.

Alternative synonyms include 16,16-dimethylprostaglandin E₂ and 9-oxo-11α,15R-dihydroxy-16,16-dimethyl-prosta-5Z,13E-dien-1-oic acid, as documented in chemical databases. Its CAS Registry Number (39746-25-3) and molecular formula (C₂₂H₃₆O₅) further standardize its identity.

Property	Value	Source
IUPAC Name	(5Z,11α,13E,15S)-11,15-dihydroxy-16,16-dimethyl-9-oxoprosta-5,13-dien-1-oic acid
CAS Number	39746-25-3
Molecular Formula	C₂₂H₃₆O₅
Molecular Weight	380.52 g/mol

Molecular Architecture: Stereochemical Configuration and Conformational Analysis

The molecule’s backbone consists of a 20-carbon prostanoic acid framework with three key structural elements:

• Double bonds : A 5Z (cis) double bond in the cyclopentane ring and a 13E (trans) double bond in the side chain.
• Stereocenters : The C11 hydroxyl group adopts an α-configuration (axial orientation), while the C15 hydroxyl group has an S-configuration.
• 16,16-Dimethyl substitution : The addition of two methyl groups at C16 introduces steric hindrance, stabilizing the molecule against enzymatic degradation.

Conformational analysis reveals that the dimethyl groups at C16 restrict rotation around the C15–C16 bond, favoring a rigid side-chain conformation. This rigidity enhances receptor-binding specificity compared to native PGE₂.

Comparative Structural Analysis with Native Prostaglandin E₂ (PGE₂)

Native PGE₂ shares the core prostanoic acid structure but lacks the 16,16-dimethyl modification. Key differences include:

• C16 substituents : PGE₂ has hydrogen atoms at C16, whereas the analog features methyl groups.
• Metabolic stability : The dimethyl groups in the analog reduce susceptibility to β-oxidation, prolonging its half-life.
• Receptor affinity : Structural rigidity from the dimethyl groups may alter binding kinetics to prostaglandin E receptors (EP1–EP4).

Feature	16,16-Dimethyl PGE₂	Native PGE₂
C16 Substituents	Two methyl groups	Two hydrogen atoms
Molecular Weight	380.52 g/mol	352.47 g/mol
Enzymatic Degradation	Resistant to β-oxidation	Susceptible to β-oxidation

Spectroscopic Characterization Techniques

Nuclear Magnetic Resonance (NMR) Spectral Signatures

¹H and ¹³C NMR spectra provide critical insights into the compound’s stereochemistry:

• ¹H NMR :
  • The C5–C6 cis double bond (5Z) appears as a multiplet at δ 5.4–5.6 ppm.
  • Methyl groups at C16 resonate as two singlets near δ 1.2 ppm due to equivalent environments.
  • Hydroxyl protons (C11, C15) are observed as broad singlets at δ 2.8–3.2 ppm.
• ¹³C NMR :
  • The 9-keto carbonyl carbon (C9) shows a signal at δ 207–210 ppm.
  • Carboxylic acid carbon (C1) appears at δ 174–176 ppm.

High-Resolution Mass Spectrometry (HRMS) Fragmentation Patterns

HRMS analysis (positive ion mode) confirms the molecular ion peak at m/z 381.2643 [M+H]⁺ (calculated for C₂₂H₃₇O₅⁺: 381.2645). Key fragments include:

• m/z 363.2538 [M+H–H₂O]⁺: Loss of a hydroxyl group.
• m/z 345.2431 [M+H–2H₂O]⁺: Loss of two hydroxyl groups.
• m/z 299.2015: Cleavage of the cyclopentane ring.

Biological Activity

(5Z,11alpha,13E,15S)-11,15-Dihydroxy-16,16-dimethyl-9-oxoprosta-5,13-dien-1-oic acid, commonly known as 16,16-dimethyl PGE2 , is a synthetic analog of prostaglandin E2 (PGE2). This compound is notable for its unique structural features and significant biological activities, particularly as an agonist for various prostaglandin E receptor subtypes (EP receptors). Its prolonged half-life in vivo is due to its resistance to metabolism by the enzyme 15-hydroxy prostaglandin dehydrogenase, which enhances its therapeutic potential.

Chemical Structure and Properties

The molecular formula of 16,16-dimethyl PGE2 is $C_{22}H_{36}O_5$, with a molecular weight of approximately 380.52 g/mol . The compound contains two hydroxy groups at the 11 and 15 positions and a keto group at the 9 position. The presence of dimethyl substitutions at the 16 position contributes to its biological activity and receptor interactions.

Property	Value
Molecular Formula	C22H36O5
Molecular Weight	380.52 g/mol
Hydroxy Groups	2 (at positions 11 and 15)
Keto Group	Present (at position 9)
Dimethyl Substitutions	Present (at position 16)

Prostaglandin Receptor Agonism

Research indicates that 16,16-dimethyl PGE2 acts as a potent agonist for most EP receptor subtypes. This interaction is critical for various physiological processes including:

• Gastroprotective Effects : The compound has been shown to protect gastric mucosa and prevent ulceration. It promotes healing in peptic ulcers by enhancing mucosal defense mechanisms.
• Hematologic Malignancies : Clinical trials have investigated its potential therapeutic effects in hematologic malignancies under the name FT1050 (ProHema-CB), demonstrating promising results in promoting hematopoiesis.

The biological activity of 16,16-dimethyl PGE2 is mediated through several mechanisms:

• Inhibition of Gastric Acid Secretion : By acting on EP receptors in gastric tissues, it reduces gastric acid secretion which aids in ulcer healing.
• Promotion of Mucosal Defense : It enhances the production of mucus and bicarbonate in the gastric lining.
• Modulation of Inflammatory Responses : As a prostaglandin analog, it plays a role in modulating inflammation and pain responses through its action on EP receptors.

Study on Gastric Ulcer Healing

A study demonstrated that administration of 16,16-dimethyl PGE2 significantly accelerated the healing of gastric ulcers in animal models. The mechanism was attributed to increased mucosal blood flow and enhanced epithelial cell proliferation.

Clinical Trials in Hematologic Malignancies

Clinical trials involving FT1050 showed that patients receiving this compound exhibited improved hematopoietic recovery post-chemotherapy. The results suggested a role for this prostaglandin analog in enhancing bone marrow function.

Comparison with Similar Compounds

Physicochemical Properties :

• Melting point: 66–68°C .
• Boiling point: 530.1°C at 760 mmHg .
• Stability: Likely enhanced by the 16,16-dimethyl groups, which may reduce enzymatic degradation compared to non-methylated prostaglandins .

Comparison with Structural Analogs

Key Structural Differences

The compound is compared to five analogs (Table 1), focusing on functional groups and biological implications:

Compound Name	CAS	Molecular Formula	Key Functional Groups	Biological Activity	Key Differences
Target Compound	363-24-6	C₂₀H₃₂O₅	11,15-dihydroxy, 16,16-dimethyl, 9-oxo	Lab/research use	16,16-dimethyl enhances metabolic stability
(8β,11α,13E,15S)-11,15-Dihydroxy-9-oxoprost-13-en-1-oic acid	21003-46-3	C₂₀H₃₄O₅	8β-OH, 11α-OH, 9-oxo	Not specified	8β-OH vs. 5Z configuration; no dimethyl groups
(5Z,8β,9α,11α,13E)-9,11-Dihydroxy-15-oxoprosta-5,13-dien-1-oic acid	191919-01-4	C₂₀H₃₂O₅	9,11-dihydroxy, 15-oxo	Potential metabolite	15-oxo vs. 9-oxo; lacks dimethyl groups
9α,11β-PGF₂	-	C₂₀H₃₄O₅	9α,11β,15-trihydroxy	Bronchoconstriction (similar to PGD₂)	Trihydroxy vs. dihydroxy; no dimethyl
9,11-Azo-prostanoid III	-	C₂₀H₃₀N₂O₃	Azo group at 9,11	Platelet aggregation, muscle contraction	Synthetic azo group vs. natural hydroxyls

Mechanistic and Functional Insights

• Metabolic Stability : The 16,16-dimethyl groups in the target compound likely hinder oxidation by 15-hydroxyprostaglandin dehydrogenase (15-OH-PGDH) , a key enzyme in prostaglandin catabolism . This contrasts with 9α,11β-PGF₂, which is rapidly inactivated by 15-OH-PGDH .
• Receptor Binding: The 5Z,13E configuration and methyl groups may alter affinity for prostaglandin receptors (e.g., FP, EP). For example, 9α,11β-PGF₂ binds to the FP receptor, inducing bronchoconstriction , while the azo-prostanoid () mimics endoperoxides (PGH₂/G₂) to activate thromboxane receptors .
• Synthetic vs. Natural Analogs: The 9,11-azo-prostanoid (synthetic) shows 7-fold higher potency than PGG₂ in rabbit aorta contraction due to its stability, whereas the target compound’s dimethyl groups may offer intermediate stability between natural prostaglandins and synthetic analogs .

Research Implications

• Drug Development : The 16,16-dimethyl groups could inspire analogs with prolonged half-lives for inflammatory or cardiovascular therapies.
• Systems Pharmacology : Structural similarity analysis (e.g., docking studies) reveals that analogs like OA and HG share mechanisms, suggesting the target compound’s activity may overlap with other prostaglandins .
• Biosynthetic Pathways: Comparative genomics in Pseudomonas spp.

Q & A

Q. What are the recommended storage conditions for this compound to ensure stability during experiments?

The compound should be stored in a dry environment at -10°C to prevent degradation. Avoid exposure to dust, aerosols, or incompatible substances (e.g., strong oxidizing agents). Use airtight containers under inert gas (e.g., nitrogen) to minimize oxidation of the α,β-unsaturated ketone moiety .

Q. Which spectroscopic methods are most effective for structural elucidation of this prostaglandin analog?

• Nuclear Magnetic Resonance (NMR): Use $^1H$- and $^{13}C$-NMR to confirm stereochemistry (e.g., 5Z,13E double bonds) and hydroxyl group positions. NOESY/ROESY can resolve spatial proximity of methyl groups (C16) and cyclopentane ring substituents .
• High-Resolution Mass Spectrometry (HR-MS): Validate molecular formula (C$_{20}$H$_{32}$O$_5$) and detect fragmentation patterns indicative of the 9-keto and dihydroxy groups .

Q. What safety protocols are critical when handling this compound in vitro?

• Personal Protective Equipment (PPE): Wear nitrile gloves, lab coats, and safety goggles due to its Skin Irritation Category 2 (H315) and Eye Irritation Category 2A (H319) classifications .
• Ventilation: Use fume hoods to avoid inhalation of dust particles (linked to Respiratory Tract Irritation, H335 ) .

Advanced Research Questions

Q. How can researchers resolve discrepancies between in vitro and in vivo bioactivity data for this compound?

• Pharmacokinetic Profiling: Assess metabolic stability using liver microsomes to identify rapid degradation (e.g., via CYP450 enzymes). Compare with in vivo plasma half-life data .
• Receptor Specificity: Use competitive binding assays (e.g., radiolabeled PGD$_2$ or PGE$_2$) to determine off-target interactions with prostanoid receptors (e.g., DP1, EP2) that may explain divergent effects .

Q. What strategies are effective for separating stereoisomers during synthesis?

• Chiral Chromatography: Employ chiral stationary phases (e.g., cellulose tris(3,5-dimethylphenylcarbamate)) to resolve 11α vs. 11β hydroxyl configurations.
• Enzymatic Resolution: Use lipases or esterases to selectively hydrolyze undesired enantiomers, leveraging the compound’s methyl groups (C16) as steric guides .

Q. How can researchers address instability of the compound under physiological pH conditions?

• Buffer Optimization: Use phosphate-buffered saline (PBS) at pH 7.4 with 0.1% bovine serum albumin (BSA) to stabilize the carboxylic acid moiety.
• Antioxidant Additives: Include 1 mM glutathione (GSH) to protect against radical-mediated degradation of the conjugated diene system .

Q. What experimental designs are optimal for studying its interaction with lipid membranes?

• Langmuir Monolayer Assays: Measure changes in surface pressure to quantify insertion into phospholipid membranes (e.g., DPPC or POPC models).
• Molecular Dynamics Simulations: Model interactions between the 16,16-dimethyl group and membrane cholesterol to predict bioavailability .

Data Contradiction Analysis

Q. How should conflicting data about its cytotoxic effects in different cell lines be interpreted?

• Cell-Specific Receptors: Profile receptor expression (e.g., PPARγ) across cell lines using qPCR or flow cytometry.
• Redox Sensitivity: Measure intracellular GSH levels, as the compound’s electrophilic 9-keto group may induce oxidative stress in GSH-deficient cells .

Q. Why do stability studies report variable half-lives in aqueous solutions?

• Temperature Dependence: Conduct accelerated stability testing at 25°C, 4°C, and -20°C to identify Arrhenius kinetics.
• Light Sensitivity: Shield samples from UV/visible light to prevent photooxidation of the conjugated diene system .

Methodological Resources

• Structural Visualization: Access 3D interactive models (e.g., SMILES: CCC=CCC(OO)C=CC(=O)C(O)CCCCCCCC(O)=O) for docking studies .
• Toxicity Screening: Follow OECD guidelines for acute oral toxicity (H302) testing in rodent models, with dose escalation based on molecular weight (352.47 g/mol) .